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Compound of Interest

Compound Name: (2-Hydroxyethoxy)acetic acid

Cat. No.: B083110

Audience: Researchers, scientists, and drug development professionals.
Introduction

(2-Hydroxyethoxy)acetic acid, a key metabolite and industrial chemical, requires accurate
guantification for various research and quality control purposes. This document provides
detailed protocols for determining the concentration of (2-Hydroxyethoxy)acetic acid in
agueous solutions using two common and reliable titration techniques: acid-base titration with a
colorimetric indicator and potentiometric titration. These methods offer a cost-effective and
precise means of analysis.

Acid-Base Titration with Phenolphthalein Indicator

This method relies on the neutralization reaction between the carboxylic acid group of (2-
Hydroxyethoxy)acetic acid and a strong base, sodium hydroxide (NaOH). The endpoint of
the titration is visualized using the phenolphthalein indicator, which changes from colorless to
pink in a basic solution.

Experimental Protocol

1.1. Reagent and Equipment Preparation

¢ 0.1 M Sodium Hydroxide (NaOH) Solution (Titrant):
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o Dissolve 4.0 g of NaOH pellets in deionized water to make a final volume of 1 L.[1]

o Standardization: Accurately weigh approximately 0.5 g of dried primary standard
potassium hydrogen phthalate (KHP).[2] Dissolve it in 75 mL of deionized water. Add 2-3
drops of phenolphthalein indicator and titrate with the prepared NaOH solution until a faint
pink color persists for at least 30 seconds.[3] The exact molarity of the NaOH solution is
calculated using the mass of KHP and the volume of NaOH consumed.

» (2-Hydroxyethoxy)acetic Acid Solution (Analyte): Prepare a solution of (2-
Hydroxyethoxy)acetic acid of unknown concentration.

» Phenolphthalein Indicator: Dissolve 1.0 g of phenolphthalein powder in 100 mL of 95%
ethanol.[4]

e Equipment:

o 50 mL Burette

[¢]

250 mL Erlenmeyer flasks

[¢]

Pipettes

o

Magnetic stirrer and stir bar

o

Analytical balance
1.2. Titration Procedure

¢ Rinse the burette with a small amount of the standardized 0.1 M NaOH solution and then fill
it, ensuring no air bubbles are in the tip. Record the initial burette reading.

o Pipette a known volume (e.g., 25.00 mL) of the (2-Hydroxyethoxy)acetic acid solution into
a 250 mL Erlenmeyer flask.

e Add 2-3 drops of phenolphthalein indicator to the flask. The solution should be colorless.[5]

» Place the flask on a magnetic stirrer and begin titrating with the NaOH solution, swirling the
flask continuously.
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» As the endpoint is approached, the pink color will persist for longer periods. Add the NaOH

drop by drop until the first appearance of a faint but permanent pink color that lasts for at

least 30 seconds.[3]

e Record the final burette reading.

» Repeat the titration at least two more times for accuracy.

1.3. Calculation of Concentration

The concentration of (2-Hydroxyethoxy)acetic acid is calculated using the following formula:

M_acid = (M_base x V_base) / V_acid

Where:

Data Presentation

M_base = Molarity of the standardized NaOH solution

V_base = Volume of NaOH solution used in the titration

M_acid = Molarity of the (2-Hydroxyethoxy)acetic acid solution

V_acid = Initial volume of the (2-Hydroxyethoxy)acetic acid solution

Table 1: Acid-Base Titration Data for (2-Hydroxyethoxy)acetic Acid

Initial Final
Volume of
] Burette Burette Volume of Calculated
Trial Analyte . . .
(mL) Reading Reading NaOH (mL) Molarity (M)
m
(mL) (mL)
1 25.00 0.50 22.80 22.30 0.0892
2 25.00 22.80 45.05 22.25 0.0890
3 25.00 0.20 22.48 22.28 0.0891
Average 22.28 0.0891
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Note: The data presented in this table is hypothetical and serves as an example.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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